2-(1-(4-(methylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one

• IUPAC Name: 2-[1-(4-methylsulfonylpiperazin-1-yl)-1-oxopropan-2-yl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C15H22N4O4S/c1-11(19-14(20)10-12-4-3-5-13(12)16-19)15(21)17-6-8-18(9-7-17)24(2,22)23/h10-11H,3-9H2,1-2H3
• InChI Key: LQXSMKBINBULCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)S(=O)(=O)C)N2C(=O)C=C3CCCC3=N2
• Molecular Formula: C15H22N4O4S
• Molecular Weight: 354.4 g/mol

Description

2-(1-(4-(methylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one is a useful research compound. Its molecular formula is C15H22N4O4S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Development and Target Identification

2-(1-(4-(methylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one, known as Macozinone, has been investigated for its potential in treating tuberculosis (TB). The compound targets decaprenylphosphoryl ribose oxidase DprE1, crucial for the synthesis of essential arabinan polymers in the Mycobacterium tuberculosis cell wall. Promising results from pilot clinical studies support further development towards more effective TB drug regimens (Makarov & Mikušová, 2020).

Antimycobacterial Activity

The molecule, due to its piperazine component, has been highlighted in the design and evaluation of new anti-TB agents. Several piperazine-based compounds have shown significant activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. This underscores the role of piperazine derivatives, including compounds similar to 2-(1-(4-(methylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one, in the development of new and effective anti-TB molecules (Girase et al., 2020).

Therapeutic Applications Beyond Tuberculosis

The structural component of piperazine in the molecule underlines its potential versatility in medicinal chemistry. Piperazine derivatives are known for a wide range of therapeutic applications, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, and anti-inflammatory properties. This diversity suggests that compounds like 2-(1-(4-(methylsulfonyl)piperazin-1-yl)-1-oxopropan-2-yl)-6,7-dihydro-2H-cyclopenta[c]pyridazin-3(5H)-one may have applications beyond TB treatment, subject to further research and development (Rathi et al., 2016).

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphatidylinositol-3-kinase (PI3K) . PI3K is an important target in cancer due to the deregulation of the PI3K/Akt signaling pathway in a wide variety of tumors .

Mode of Action

The compound acts as a potent and selective inhibitor of PI3K . It binds to the PI3K enzyme, inhibiting its activity and thus preventing the phosphorylation of AKT . This results in the modulation of the cellular PI3K/AKT/mTOR pathway .

Biochemical Pathways

The compound primarily affects the PI3K/AKT/mTOR pathway . This pathway is crucial for cell survival, growth, and proliferation. By inhibiting PI3K, the compound disrupts this pathway, potentially leading to reduced tumor growth and survival .

Result of Action

The inhibition of PI3K leads to a decrease in the phosphorylation of AKT, disrupting the PI3K/AKT/mTOR pathway . This can result in reduced cell survival, growth, and proliferation, particularly in cancer cells where this pathway is often upregulated .